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Compound of Interest

Compound Name: sodium;(2R)-2-hydroxypropanoate

Cat. No.: B7803233 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a comprehensive guide for inducing experimental hyperlactatemia using

intravenous infusion of Sodium L-Lactate. These protocols are intended for research purposes

to investigate the physiological and cellular effects of elevated lactate levels.

Introduction
Lactate, once considered a mere metabolic waste product of anaerobic glycolysis, is now

recognized as a critical signaling molecule and energy substrate with diverse physiological

roles.[1][2] It plays a significant part in energy metabolism, particularly in the heart and brain,

and is involved in various cellular signaling pathways that regulate inflammation, immune

response, and tissue repair.[3][4][5][6] Inducing a state of controlled hyperlactatemia through

Sodium L-lactate infusion is a valuable experimental tool to elucidate the multifaceted effects of

lactate. This document provides detailed protocols for inducing hyperlactatemia in both animal

models and human subjects, summarizes key quantitative data from published studies, and

illustrates the relevant signaling pathways.

Data Presentation: Quantitative Infusion Parameters
and Physiological Responses
The following tables summarize quantitative data from various studies on the induction of

hyperlactatemia using Sodium L-Lactate infusion.
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Table 1: Sodium L-Lactate Infusion Protocols in Animal Models
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Animal
Model

Sodium
Lactate
Concentrati
on

Infusion
Rate

Duration
Key
Findings

Reference

Pigs

(Healthy)

Hypertonic

Sodium

Lactate (HSL)

1, 2, 3, and 4

mL/(kg·h) for

20 mins at

each step

80 minutes

Increased

cardiac

output.[7]

[7]

Pigs

(Healthy)
1 Molar HSL

0.5

mL/(kg·min)
Not specified

Increased

cardiac

output

without

altering Mean

Arterial

Pressure

(MAP).[7]

[7]

Pigs (Cardiac

Arrest Model)

Hypertonic

Sodium

Lactate (HSL)

Continuous

infusion post-

resuscitation

12 hours

Reduced

vasopressor

requirements

and

biomarkers of

cardiac and

cerebral

injury.[8]

[8]

Pigs

(Endotoxic

Shock)

11.2%

Hypertonic

Sodium

Lactate (HSL)

5 mL/kg/h 300 minutes

Improved

hemodynami

cs,

oxygenation,

and

microvascular

reactivity.[9]

[9]
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Rats (Sepsis

Model)

11.2%

Hypertonic

Sodium

Lactate (HSL)

Not specified Not specified

Improved

microcirculati

on and

cardiac

function.[10]

[10]

Rats

(Hyperglycem

ic Clamp)

Sodium

Lactate
175 μmol/min Not specified

Enhanced

muscle

glycogen

synthesis.[11]

[11]

Table 2: Sodium L-Lactate Infusion Protocols in Human Studies
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Subject
Population

Sodium
Lactate
Concentrati
on

Infusion
Rate/Dose

Duration
Key
Findings

Reference

Healthy

Humans
Not specified Not specified Not specified

Increased

blood pH

from 7.37 to

7.47.[12]

[12]

Healthy

Volunteers

Lactated

Ringer's

Solution

1 L over 1 hr 1 hour

Did not

significantly

increase

circulating

lactate

concentration

s.[13]

[13]

Critically Ill

Patients

0.5 M Half-

molar Sodium

Lactate (HSL)

500 ml

loading dose

over 15 mins

15 minutes

Associated

with

metabolic

alkalosis,

hypernatremi

a, and

reduced

intracranial

pressure.[14]

[14]

Acute Heart

Failure

Patients

0.5 M Sodium

Lactate

24-hour

infusion
24 hours

Increased

cardiac

output.[5]

[5]

Table 3: Physiological Responses to Sodium L-Lactate Infusion
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Parameter Species Change Observed Reference

Hemodynamics

Cardiac Output Pigs, Humans Increased[5][7][15] [5][7][15]

Mean Arterial

Pressure (MAP)
Pigs

Maintained or slightly

increased[7][9]
[7][9]

Afterload Pigs Decreased[15] [15]

Metabolic

Blood Lactate Pigs
Increased by 9.9

mmol/L[15]
[15]

Blood pH Humans, Pigs
Increased (Metabolic

Alkalosis)[7][12]
[7][12]

Blood Glucose Pigs Increased[15] [15]

Gas Exchange

PO2 (arterialized

blood)
Humans

Decreased by 10.3

mmHg[12]
[12]

Mixed Venous

Saturation (SvO2)
Pigs Increased[7] [7]

Experimental Protocols
Animal Protocol: Induction of Hyperlactatemia in a
Porcine Model
This protocol is based on methodologies described for inducing hyperlactatemia in pigs to

study hemodynamic effects.[7][9][15]

Materials:

Sodium L-Lactate solution (e.g., 1 Molar or 11.2% Hypertonic Sodium Lactate)

Infusion pump
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Intravenous catheters

Anesthesia (e.g., ketamine/xylazine)

Ventilator

Hemodynamic monitoring equipment (for blood pressure, cardiac output, etc.)

Blood gas analyzer

Procedure:

Animal Preparation: Anesthetize the pig (e.g., male Sprague-Dawley rats 400-500g or adult

swine) and maintain anesthesia throughout the experiment.[8][10] Intubate and mechanically

ventilate the animal.

Catheterization: Surgically place intravenous catheters for infusion and blood sampling. A

central venous catheter can be used for infusion and a separate arterial line for blood

pressure monitoring and blood draws.[10]

Baseline Measurements: Allow the animal to stabilize after surgery. Record baseline

hemodynamic parameters (MAP, heart rate, cardiac output) and collect baseline blood

samples for lactate, pH, and blood gas analysis.

Sodium L-Lactate Infusion:

For graded infusion: Infuse hypertonic sodium lactate at sequentially increasing rates

(e.g., 1, 2, 3, and 4 mL/(kg·h)) for a set duration at each step (e.g., 20 minutes).[7]

For continuous infusion: Infuse a fixed dose (e.g., 5 mL/kg/h of 11.2% HSL) for the

duration of the experiment (e.g., 300 minutes).[9]

Monitoring and Sampling:

Continuously monitor hemodynamic parameters.

Collect arterial blood samples at regular intervals (e.g., every 30-60 minutes) to measure

lactate concentration, pH, and blood gases.[16]
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Data Analysis: Compare the physiological parameters during and after lactate infusion to the

baseline measurements.

Human Protocol: Induction of Mild Hyperlactatemia
This protocol is a generalized approach based on studies in healthy human subjects and

critically ill patients.[12][13][14] Note: All human studies must be conducted under strict ethical

guidelines and with approval from an Institutional Review Board (IRB).

Materials:

Sterile Sodium L-Lactate infusion solution (e.g., 0.5 M)

Intravenous infusion set

Peripheral intravenous catheters

Blood collection tubes

Blood gas and lactate analyzer

Procedure:

Subject Recruitment and Consent: Recruit healthy volunteers or a specific patient population

based on the study's objectives. Obtain informed consent.

Catheter Placement: Insert two peripheral intravenous catheters: one for the infusion of the

lactate solution and the other in the contralateral arm for blood sampling to avoid

contamination.[13]

Baseline Sampling: Collect a baseline blood sample to determine basal lactate, pH, and

other relevant biochemical markers.

Sodium L-Lactate Infusion:

Administer a bolus of the Sodium L-Lactate solution (e.g., 500 ml of 0.5 M HSL over 15

minutes).[14]
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Alternatively, for a more sustained, lower-level elevation, a continuous infusion can be

used.

Post-Infusion Monitoring and Sampling:

Collect blood samples at specified time points after the infusion (e.g., 15, 30, 45, 60, 90,

120, and 240 minutes post-infusion) to monitor the change in blood lactate concentration

and other parameters.[13]

Monitor vital signs (heart rate, blood pressure) throughout the procedure.

Data Analysis: Analyze the changes in blood lactate, pH, and other measured variables from

baseline over the course of the experiment.

Visualization of Signaling Pathways and Workflows
Experimental Workflow for Hyperlactatemia Induction
The following diagram illustrates the general experimental workflow for inducing and studying

hyperlactatemia.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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